3-((2S,3S)-3-amino-1-(4-chlorophenyl)butan-2-yl)benzonitrile

• IUPAC Name: 3-[(2S,3S)-3-amino-1-(4-chlorophenyl)butan-2-yl]benzonitrile
• InChI: InChI=1S/C17H17ClN2/c1-12(20)17(10-13-5-7-16(18)8-6-13)15-4-2-3-14(9-15)11-19/h2-9,12,17H,10,20H2,1H3/t12-,17+/m0/s1
• InChI Key: DUGNQLMMMIZIFR-YVEFUNNKSA-N
• Canonical SMILES: CC(C(CC1=CC=C(C=C1)Cl)C2=CC=CC(=C2)C#N)N
• Isomeric SMILES: C[C@@H]([C@@H](CC1=CC=C(C=C1)Cl)C2=CC=CC(=C2)C#N)N
• Molecular Formula: C17H17ClN2
• Molecular Weight: 284.8 g/mol

Description

The compound “3-((2S,3S)-3-amino-1-(4-chlorophenyl)butan-2-yl)benzonitrile” is an organic molecule with multiple functional groups. The (2S,3S) notation indicates the configuration of the chiral centers in the molecule. The 3-amino and 1-(4-chlorophenyl)butan-2-yl parts suggest the presence of an amino group and a chlorophenyl group attached to a butane backbone. The benzonitrile indicates a benzene ring attached to a nitrile group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the configuration of its chiral centers. The (2S,3S) notation suggests that both chiral centers have an S configuration. The presence of the benzene ring and the nitrile group would add to the complexity of the molecule’s 3D structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the polar nitrile and amino groups could influence its solubility in different solvents.

Scientific Research Applications

1. Synthesis and Structural Analysis

• The synthesis of related compounds involving complex structures and processes like acid-catalyzed rearrangements and conversions to hydroxytetrahydrothiophene has been explored (Dehmlow & Westerheide, 1992).
• Studies on the structural properties of azolylmethanes, which include compounds with similar structural elements to the compound , have provided insights into the crystal structures and conformational properties of these molecules (Anderson et al., 1984).

2. Chemical Transformations and Reactions

• Research has focused on transformations and structure-activity relationships for derivatives of compounds structurally similar to 3-((2S,3S)-3-amino-1-(4-chlorophenyl)butan-2-yl)benzonitrile. These studies are crucial for understanding how slight modifications in chemical structure can impact biological activity (Finke et al., 2001).
• The conversion of related benzonitrile compounds to different derivatives, showcasing the diverse chemical reactivity and potential applications of such compounds, has been investigated (Michaelidou & Koutentis, 2009).

3. Potential Pharmacological Activities

• Studies on analogs and derivatives of this compound have explored their potential as pharmacological agents, particularly focusing on their antimicrobial activities. This research is critical for drug development and understanding the therapeutic potential of such compounds (Kumar et al., 2022).

Synthesis routes and methods

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